Cas no 1499086-15-5 (3-Bromo-5-isobutyrylamino-benzoic acid)

• Product Name: 3-Bromo-5-isobutyrylamino-benzoic acid
• CAS No: 1499086-15-5
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• MDL: MFCD24125691
• CID: 4786033
• Update Time: 2025-07-21

3-Bromo-5-isobutyrylamino-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-isobutyrylamino-benzoic acid
• 3-bromo-5-(2-methylpropanoylamino)benzoic acid

• MDL： MFCD24125691
• Inchi： 1S/C11H12BrNO3/c1-6(2)10(14)13-9-4-7(11(15)16)3-8(12)5-9/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： LTQIJAQDRLCZLF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)NC(C(C)C)=O

Computed Properties

• Exact Mass: 285.00006 g/mol
• Monoisotopic Mass: 285.00006 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4
• Molecular Weight: 286.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-Bromo-5-isobutyrylamino-benzoic acid

Introduction to 3-Bromo-5-isobutyrylamino-benzoic acid (CAS No. 1499086-15-5)

3-Bromo-5-isobutyrylamino-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1499086-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of arylcarboxylic acids, characterized by the presence of a bromine substituent at the third position and an isobutyrylamino group at the fifth position of the benzene ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active agents, particularly in the development of targeted therapeutic interventions.

The isobutyrylamino moiety introduces a branched alkylamino group, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. This structural attribute is particularly relevant in drug design, where fine-tuning of physicochemical properties can enhance efficacy and reduce side effects. The bromo substituent, on the other hand, serves as a versatile handle for further chemical modifications, enabling the construction of more complex molecular architectures through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a growing interest in 3-Bromo-5-isobutyrylamino-benzoic acid due to its potential applications in medicinal chemistry. Researchers have explored its utility as a building block for designing novel inhibitors targeting enzymes involved in inflammatory and metabolic pathways. For instance, studies have demonstrated its role in synthesizing compounds that modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in pain and inflammation.

Moreover, the 3-Bromo-5-isobutyrylamino-benzoic acid scaffold has been investigated for its potential in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective inhibitors that can disrupt aberrant signaling cascades without affecting normal cellular processes. The bromine atom at the third position provides a convenient site for further functionalization, allowing for the introduction of additional groups that can enhance binding affinity and selectivity.

Recent advancements in computational chemistry have also highlighted the significance of 3-Bromo-5-isobutyrylamino-benzoic acid as a virtual scaffold for drug discovery. Molecular docking studies have shown that derivatives of this compound can interact with specific pockets on target proteins, suggesting their potential as lead compounds for further optimization. These studies often employ machine learning algorithms to predict binding affinities and identify promising candidates for experimental validation.

The synthesis of 3-Bromo-5-isobutyrylamino-benzoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of pre-existing amine-substituted benzoic acids followed by introduction of the isobutyryl group via amide bond formation. Advanced techniques such as flow chemistry have been explored to improve reaction efficiency and scalability.

In addition to its pharmaceutical applications, 3-Bromo-5-isobutyrylamino-benzoic acid has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis. Researchers have explored its use as a ligand in transition metal-catalyzed reactions, where it can facilitate various transformations by stabilizing reactive intermediates.

The safety profile of 3-Bromo-5-isobutyrylamino-benzoic acid is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies indicate that this compound exhibits moderate solubility in aqueous media, which can influence its absorption and distribution upon administration. Further studies are ongoing to assess its potential long-term effects and to determine optimal dosing regimens for therapeutic applications.

Regulatory considerations also play a significant role in the development and commercialization of compounds like 3-Bromo-5-isobutyrylamino-benzoic acid. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential to ensure safety and efficacy before clinical trials can be initiated. Collaborative efforts between academic institutions and pharmaceutical companies are often required to navigate these regulatory pathways effectively.

Future directions in research involving 3-Bromo-5-isobutyrylamino-benzoic acid may focus on expanding its utility beyond traditional drug development applications. For example, researchers are exploring its potential use in agrochemicals, where modified versions of this compound could serve as intermediates for synthesizing novel pesticides or herbicides with improved environmental profiles.

In conclusion,3-Bromo-5-isobutyrylamino-benzoic acid (CAS No. 1499086-15-5) is a versatile compound with significant potential across multiple domains of science and industry. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry, materials science, and beyond. As research continues to uncover new applications for this compound,3-Bromo-5-isobutyrylamino-benzoic acid is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.